5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid
Overview
Description
5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid (5-Cl-CPMPCA) is an organic compound belonging to the class of pyrazole carboxylic acids. It is a white crystalline solid with a molecular weight of 217.58. It was first synthesized in the late 1980s by a group of researchers from the University of Tokyo and has since been studied extensively for its biological, biochemical, and physiological properties.
Scientific Research Applications
5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid has been studied extensively for its biological, biochemical, and physiological properties. It has been found to have antimicrobial, antifungal, and anti-inflammatory properties, and has been shown to inhibit the growth of various bacteria, fungi, and viruses. It has also been studied for its ability to inhibit the growth of cancer cells and for its potential as an anti-cancer agent. In addition, 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid has been studied for its potential use as an antioxidant, as well as for its ability to reduce the risk of cardiovascular disease.
Mechanism of Action
The mechanism of action of 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid is not yet fully understood. However, it is believed to act by inhibiting the growth of bacteria, fungi, and viruses by interfering with their cell wall synthesis. It is also believed to act as an antioxidant by scavenging free radicals and inhibiting the formation of reactive oxygen species. In addition, 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid has been found to inhibit the growth of cancer cells by interfering with the cell cycle and inducing apoptosis.
Biochemical and Physiological Effects
5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid has been found to have a number of biochemical and physiological effects. It has been found to inhibit the growth of bacteria, fungi, and viruses, as well as to inhibit the growth of cancer cells. In addition, it has been found to have anti-inflammatory and antioxidant properties, and to reduce the risk of cardiovascular disease. It has also been found to have a number of other effects, such as reducing blood pressure and cholesterol levels, and reducing the risk of stroke.
Advantages and Limitations for Lab Experiments
The advantages of using 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid in laboratory experiments include its low cost and availability, as well as its ease of synthesis. It is also relatively stable and has a long shelf life. However, its use in laboratory experiments is limited by its low solubility in water, as well as its potential to cause irritation to the skin, eyes, and respiratory system.
Future Directions
The potential applications of 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid are numerous and are still being explored. Potential future directions for research include further investigation of its antimicrobial, antifungal, and anti-inflammatory properties, as well as its potential as an anti-cancer agent. Additionally, further research is needed to explore its potential use as an antioxidant and its ability to reduce the risk of cardiovascular disease. In addition, further research is needed to explore its potential use in the development of new drugs and therapies. Finally, further research is needed to explore its potential use in the treatment and prevention of other diseases and conditions.
Synthesis Methods
5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid can be synthesized by a number of methods. The most commonly used method is the Friedel-Crafts acylation of 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole with acetic anhydride in the presence of anhydrous aluminium chloride as a catalyst. This reaction produces a mixture of 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid and 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid ethyl ester, which can be separated by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid involves the reaction of 3-methyl-1H-pyrazole-4-carboxylic acid with cyclopropylmagnesium bromide followed by chlorination of the resulting product.", "Starting Materials": [ "3-methyl-1H-pyrazole-4-carboxylic acid", "cyclopropylmagnesium bromide", "chlorine gas", "diethyl ether", "water", "sodium hydroxide" ], "Reaction": [ "Add cyclopropylmagnesium bromide to a solution of 3-methyl-1H-pyrazole-4-carboxylic acid in diethyl ether at -78°C and stir for 2 hours.", "Quench the reaction with water and extract the product with diethyl ether.", "Dry the organic layer over magnesium sulfate and concentrate under reduced pressure to obtain the intermediate product.", "Dissolve the intermediate product in chloroform and add chlorine gas.", "Stir the reaction at room temperature for 2 hours and then quench with water.", "Extract the product with chloroform and dry the organic layer over magnesium sulfate.", "Concentrate under reduced pressure to obtain the final product, 5-chloro-1-cyclopropyl-3-methyl-1H-pyrazole-4-carboxylic acid.", "Purify the product by recrystallization from a suitable solvent.", "Neutralize the product with sodium hydroxide to obtain the sodium salt of the final product." ] } | |
CAS RN |
2150423-08-6 |
Molecular Formula |
C8H9ClN2O2 |
Molecular Weight |
200.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
